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Compound of Interest

Compound Name: Amyl laurate

Cat. No.: B1219667

An In-Depth Technical Guide on the Physicochemical Properties of Amyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl laurate, also known as isoamyl laurate or 3-methylbutyl dodecanoate, is the ester
formed from the reaction of lauric acid and isoamyl alcohol.[1] It is a colorless, oily liquid with a
faint, fatty, and somewhat fruity odor.[2][3] This compound is valued in the cosmetics and
personal care industries as an emollient and skin-conditioning agent, often used as a natural
alternative to silicones due to its light, non-greasy feel and good spreadability.[1][4] It also finds
application as a flavoring and fragrance agent in the food industry.[5][6] This document
provides a comprehensive overview of the core physicochemical properties of amyl laurate,
detailed experimental protocols for their determination, and a visualization of its synthesis
pathway.

Physicochemical Properties of Amyl Laurate

The following table summarizes the key physicochemical properties of amyl laurate, compiled
from various sources. These properties are crucial for formulation development, quality control,
and safety assessment.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1219667?utm_src=pdf-interest
https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.scribd.com/document/90352839/Practical-4
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

C17H3402[7][8]

Molecular Weight 270.45 g/mol [7][9]
Colorless to pale yellow, clear oily liquid.[2][5]
Appearance
[10]
od Faint, waxy, oily, fatty, with wine-like and peach
or
notes.[2][6]
- ) 311-312 °C at 760 mmHg[2][3][11] 190 °C at 20
Boiling Point
mmHg[2][4] 170 °C at 2 mmHg[6][12]
Melting Point Approximately -30 °C[5]
) 0.856 g/mL at 25 °C[4][9][12] 0.850-0.870 g/cm3
Density
at 25 °C[2][5]
B Insoluble in water.[3][4][5][10] Soluble in alcohol
Solubility

and other organic solvents.[2][3][4][5]

Vapor Pressure

0.001 mmHg at 25 °C (estimated)[2]

Refractive Index (n2°/D)

1.436 (lit.)[4][9][12]

logP (o/w)

7.253 - 7.43 (estimated)[2][11]

Flash Point

>100 °C (>212 °F)[2]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and the

synthesis of amyl laurate are provided below.

Synthesis of Amyl Laurate via Fischer Esterification

This protocol describes the acid-catalyzed esterification of lauric acid with isoamyl alcohol.

Materials:

e Lauric acid
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e |soamyl alcohol (3-methylbutan-1-ol)

e Concentrated sulfuric acid (H2SOa4) or other acid catalyst[13]
e 5% Sodium bicarbonate (NaHCO3) solution

o Saturated sodium chloride (brine) solution

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation
apparatus[14]

Procedure:

e Reaction Setup: In a round-bottom flask, combine lauric acid and an excess of isoamyl
alcohol (to shift the equilibrium towards the product).[8][11]

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.[14]

o Reflux: Attach a reflux condenser and heat the mixture to a gentle boil using a heating
mantle. Allow the reaction to reflux for 1-2 hours to reach equilibrium.[14]

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel.

e Washing: Wash the organic layer sequentially with:
o Water to remove the excess alcohol and some of the acid.

o 5% sodium bicarbonate solution to neutralize the remaining sulfuric acid and any
unreacted lauric acid (caution: COz2 evolution).[15]

o Saturated brine solution to remove residual water and dissolved salts.[15]

e Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.[14]
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« Purification: Filter to remove the drying agent. Purify the crude amyl laurate by vacuum
distillation, collecting the fraction that distills at the appropriate temperature and pressure.
[15]

Determination of Boiling Point (Microscale Method)
This method is suitable for small quantities of the purified ester.[1]

Materials:

o Sample of amyl laurate

o Small test tube (e.g., 10 x 75 mm)

e Capillary tube (sealed at one end)

e Thermometer

e Thiele tube or similar heating apparatus (oil bath)

e Rubber band or wire for attachment

Procedure:

Sample Preparation: Place a small amount (0.5-1 mL) of amyl laurate into the small test
tube.

o Capillary Insertion: Insert the capillary tube, sealed end up, into the test tube containing the
sample.[1]

o Apparatus Setup: Attach the test tube to the thermometer using a small rubber band,
ensuring the sample is level with the thermometer bulb.

e Heating: Place the assembly in a Thiele tube filled with mineral oil. Heat the side arm of the
Thiele tube gently.[1]

o Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.
When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
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from the capillary tube.[1]

o Measurement: Remove the heat source. The boiling point is the temperature at which the
stream of bubbles stops and the liquid just begins to enter the capillary tube.[1]

Determination of Density

The density of liquid amyl laurate can be determined using a pycnometer or by direct
mass/volume measurement.

Materials:

o Sample of amyl laurate

o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
o Water bath set to 25 °C

Procedure (using a pycnhometer):

Clean and Dry: Thoroughly clean and dry the pycnometer and weigh it accurately (ma).

« Fill with Sample: Fill the pycnometer with amyl laurate, ensuring no air bubbles are present.
Place it in the temperature-controlled water bath until it reaches 25 °C. Adjust the volume to
the calibration mark and weigh the filled pycnometer (mz).

o Clean and Fill with Water: Empty and clean the pycnometer. Fill it with deionized water, bring
it to 25 °C in the water bath, adjust the volume, and weigh it again (ms).

o Calculation: The density (p) of amyl laurate at 25 °C is calculated using the formula:
p_sample = [(mz2 - m1) / (m3 - m1)] * p_water (where p_water at 25 °C is approximately
0.99704 g/cm?)

Determination of Solubility

This protocol provides a qualitative assessment of solubility in different solvents.

Materials:
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o Sample of amyl laurate

e Test tubes

e Solvents: water, ethanol, acetone, hexane
Procedure:

» Sample Addition: In separate test tubes, place a small amount of amyl laurate (e.g., 0.1
mL).[7]

» Solvent Addition: To each test tube, add one of the selected solvents (e.g., 2 mL) in small
portions.[7]

o Observation: After each addition, shake the tube vigorously.
» Classification:
o Soluble: A single, clear liquid phase is formed.
o Partially Soluble: The mixture is cloudy or forms a non-homogenous solution.

o Insoluble: Two distinct layers are observed, or the amyl laurate remains as a separate
phase.[3]

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a useful
indicator of purity.

Materials:

Sample of amyl laurate

Abbe refractometer

Constant temperature water circulator (set to 20 °C)

Dropper
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e Lens paper and ethanol

Procedure:

Instrument Calibration: Calibrate the Abbe refractometer using a standard of known

refractive index.

o Temperature Control: Ensure the prisms of the refractometer are maintained at 20 °C by the
circulating water bath.

o Sample Application: Open the prisms and clean them with ethanol and lens paper. Place a
few drops of amyl laurate onto the lower prism.[10]

o Measurement: Close the prisms. Look through the eyepiece and adjust the knob until the
dividing line between the light and dark fields is sharp and centered on the crosshairs.

o Reading: Read the refractive index value from the instrument's scale. Correct the reading for
temperature if the measurement was not taken at the standard 20 °C.[10]

Mandatory Visualization

The following diagram illustrates the workflow for the synthesis of amyl laurate via the Fischer
esterification reaction.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.benchchem.com/product/b1219667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Reactants
(Lauric Acid, Isoamyl Alcohol)

Acid Catalyst
(H2S0a4)

Combine

Reflux Reaction

Cool & Transfer

Work-up & Neutralization
(H20, NaHCOs wash)

Separate Organic Layer

Drying
(Anhydrous Naz2S0a)

Vacuum Distillation

Pure Amyl Laurate

Click to download full resolution via product page

Caption: Workflow for the synthesis of amyl laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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